Cas no 1216608-66-0 (N-2-Chlorobenz-b,f1,4oxazepine-11-yl Amoxapine)

• Product Name: N-2-Chlorobenz-b,f1,4oxazepine-11-yl Amoxapine
• CAS No: 1216608-66-0
• MF: C₃₀H₂₂Cl₂N₄O₂
• MW: 541.42728471756
• CID: 1063041
• PubChem ID: 57369315
• Update Time: 2025-07-11

N-2-Chlorobenz-b,f1,4oxazepine-11-yl Amoxapine Chemical and Physical Properties

Names and Identifiers

• N-2-Chlorobenz-[b,f][1,4]oxazepine-11-yl Amoxapine
• 8-chloro-6-[4-(8-chlorobenzo[b][1,4]benzoxazepin-6-yl)piperazin-1-yl]benzo[b][1,4]benzoxazepine
• UNII-S21Y22XI1D
• 11,11'-(Piperazine-1,4-diyl)bis(2-chlorodibenzo[b,f][1,4]oxazepine)
• 1216608-66-0
• 1,4-Bis(2-chlorodibenzo(b,f)(1,4)oxazepine-11-yl)piperazine
• DTXSID10724523
• AMOXAPINE DIMER [USP IMPURITY]
• Amoxapine dimer [USP]
• S21Y22XI1D
• Amoxapine dimer
• N-2-Chlorobenz-b,f1,4oxazepine-11-yl Amoxapine

• Inchi： 1S/C30H22Cl2N4O2/c31-19-9-11-25-21(17-19)29(33-23-5-1-3-7-27(23)37-25)35-13-15-36(16-14-35)30-22-18-20(32)10-12-26(22)38-28-8-4-2-6-24(28)34-30/h1-12,17-18H,13-16H2
• InChI Key： WCYJIJQSIRWGPW-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(=NC1C=CC=CC=1O2)N1CCN(C2C3C=C(C=CC=3OC3C=CC=CC=3N=2)Cl)CC1

Computed Properties

• Exact Mass: 540.11200
• Monoisotopic Mass: 540.1119813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 38
• Rotatable Bond Count: 2
• Complexity: 837
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.66000
• LogP: 6.42620

Additional information on N-2-Chlorobenz-b,f1,4oxazepine-11-yl Amoxapine

Introduction to N-2-Chlorobenz-b,f1,4oxazepine-11-yl Amoxapine and Its Significance in Modern Pharmaceutical Research

N-2-Chlorobenz-b,f1,4oxazepine-11-yl Amoxapine (CAS No: 1216608-66-0) is a compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule represents a unique structural configuration that has been meticulously designed to explore novel pharmacological interactions. The synthesis and characterization of such compounds are pivotal in advancing our understanding of central nervous system (CNS) disorders and the development of targeted therapeutic agents.

The core structure of N-2-Chlorobenz-b,f1,4oxazepine-11-yl Amoxapine incorporates a benzofuroxazepine moiety, which is known for its potential in modulating neurotransmitter systems. This heterocyclic scaffold is particularly interesting due to its ability to interact with multiple receptor targets, including serotonin and dopamine receptors, which are crucial in the pathophysiology of conditions such as depression and anxiety disorders. The introduction of a chloro substituent at the 2-position of the benzene ring enhances the lipophilicity and metabolic stability of the compound, making it a promising candidate for further pharmacokinetic studies.

In recent years, there has been a surge in research focused on developing next-generation psychotropic drugs that offer improved efficacy and reduced side effects compared to conventional agents. The benzofuroxazepine scaffold has emerged as a versatile platform for designing molecules with enhanced pharmacological profiles. Studies have shown that derivatives of this class exhibit significant affinity for serotonin reuptake inhibitors (SSRIs) and serotonin-norepinephrine reuptake inhibitors (SNRIs), which are widely used in the treatment of major depressive disorder (MDD). Additionally, the structural features of N-2-Chlorobenz-b,f1,4oxazepine-11-yl Amoxapine suggest potential activity in modulating other CNS pathways, such as the glutamate system, which is implicated in cognitive dysfunction.

The synthesis of N-2-Chlorobenz-b,f1,4oxazepine-11-yl Amoxapine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex heterocyclic framework. The use of computational chemistry tools has also played a crucial role in optimizing synthetic routes and predicting the structural properties of the compound.

Electrophysiological studies using animal models have provided preliminary evidence supporting the potential therapeutic utility of N-2-Chlorobenz-b,f1,4oxazepine-11-yl Amoxapine. These studies have demonstrated its ability to modulate neuronal activity in regions associated with mood regulation, such as the prefrontal cortex and hippocampus. Furthermore, preliminary pharmacokinetic analyses indicate that the compound exhibits favorable bioavailability and metabolic stability, suggesting its potential for clinical translation.

The development of novel psychoactive agents necessitates a thorough understanding of their interactions with biological targets at both the molecular and cellular levels. High-resolution structural determination techniques, such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, have been utilized to elucidate the binding modes of N-2-Chlorobenz-b,f1,4oxazepine-11-yl Amoxapine with relevant receptors. These structural insights have been instrumental in guiding medicinal chemistry efforts aimed at optimizing potency and selectivity.

Preclinical safety assessments have been conducted to evaluate the tolerability and adverse effect profiles of N-2-Chlorobenz-b,f1,4oxazepine-11-yl Amoxapine. Initial findings suggest that the compound exhibits low toxicity at therapeutic doses and does not induce significant cardiotoxicity or hepatotoxicity. However, further long-term studies are necessary to fully characterize its safety profile before human clinical trials can be initiated.

The integration of computational modeling with experimental data has been instrumental in advancing our understanding of the pharmacological properties of N-2-Chlorobenz-b,f1,4oxazepine-11-yl Amoxapine. Molecular dynamics simulations have been used to predict protein-ligand interactions and assess binding affinities. Additionally, machine learning algorithms have been employed to identify novel structural analogs with enhanced pharmacological activity. These computational approaches have significantly accelerated the drug discovery process and reduced the time required for lead optimization.

The future direction of research on N-2-Chlorobenz-b,f1,4oxazepine-11-yl Amoxapine includes exploring its potential in treating not only depression but also other CNS disorders such as schizophrenia and bipolar disorder. The benzofuroxazepine scaffold offers a rich structural diversity that can be exploited to develop molecules with tailored pharmacological profiles. Furthermore, investigating the compound's interactions with peripheral biological systems may reveal additional therapeutic applications beyond traditional CNS disorders.

In conclusion, N-2-Chlorobenz-b,f1,4oxazepine-11-yl Amoxapine represents a significant advancement in pharmaceutical research due to its unique structural features and promising pharmacological properties. The combination of synthetic chemistry expertise, computational modeling tools, and preclinical evaluations has positioned this compound as a valuable candidate for further development. As our understanding of CNS pathophysiology continues to evolve, molecules like N-2-Chlorobenz-b,f1,4oxazepine-11-yl Amoxapine will play an increasingly important role in shaping future therapeutic strategies.